Cas no 1416713-80-8 (6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester)

• Product Name: 6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester
• CAS No: 1416713-80-8
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 5218659
• Update Time: 2026-03-06

6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester
• Methyl 1,4-dichlorophthalazine-6-carboxylate

• Inchi： 1S/C10H6Cl2N2O2/c1-16-10(15)5-2-3-6-7(4-5)9(12)14-13-8(6)11/h2-4H,1H3
• InChI Key： LWQVWDBUXDCDOH-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(C(OC)=O)C=C2)C(Cl)=NN=1

Additional information on 6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester

6-Phthalazinecarboxylic Acid, 1,4-Dichloro-, Methyl Ester (CAS 1416713-80-8): A Comprehensive Overview

6-Phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester (CAS 1416713-80-8) is a specialized phthalazine derivative with significant potential in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse applications in drug discovery and material science. The presence of dichloro and methyl ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The 1,4-dichloro substitution on the phthalazine ring enhances the reactivity of this compound, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. Researchers are particularly interested in its potential as a building block for developing novel pharmaceutical agents, especially in the fields of oncology and central nervous system (CNS) disorders. Recent studies have explored its utility in creating kinase inhibitors, which are crucial for targeted cancer therapies.

From a physicochemical perspective, 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester typically appears as a white to off-white crystalline powder. Its molecular weight and solubility profile make it suitable for various organic synthesis applications. The compound's stability under standard laboratory conditions has contributed to its growing popularity among medicinal chemists and process chemists working on small molecule drug development.

In the context of current research trends, this compound aligns with the increasing demand for heterocyclic scaffolds in drug discovery. The pharmaceutical industry's focus on personalized medicine and targeted therapies has created new opportunities for specialized intermediates like 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester. Its structural features make it particularly relevant for developing next-generation therapeutics addressing unmet medical needs.

The synthetic versatility of this compound allows for multiple derivatization pathways, enabling researchers to create diverse structure-activity relationships (SAR). This characteristic is especially valuable in hit-to-lead optimization processes, where small structural modifications can significantly impact biological activity and drug-like properties. Many research groups are investigating its potential as a core structure for multi-target drugs, which represent an emerging paradigm in polypharmacology.

From a market perspective, the demand for high-purity 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester has been steadily increasing. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for their drug discovery programs. The growing interest in fragment-based drug design has further amplified its importance, as it serves as an excellent chemical fragment for library development.

Quality control is paramount when working with 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. These quality assurances are critical for researchers who require reproducible results in their synthetic workflows. The compound's stability profile also makes it suitable for long-term storage under appropriate conditions.

In green chemistry applications, researchers are exploring more sustainable synthetic routes to produce 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester. The development of catalytic methods and atom-economical processes for its synthesis aligns with the pharmaceutical industry's commitment to environmentally friendly manufacturing. These advancements could potentially reduce the environmental footprint of drug development processes involving this intermediate.

The future outlook for 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester appears promising, particularly in the context of AI-driven drug discovery. As computational methods become more sophisticated in predicting molecular properties and biological activities, well-characterized intermediates like this compound gain additional value. Its structural features make it an interesting candidate for virtual screening and molecular docking studies, potentially accelerating the identification of new therapeutic candidates.

For researchers considering working with 6-phthalazinecarboxylic acid, 1,4-dichloro-, methyl ester, it's essential to consult the latest scientific literature and patent databases to understand its full potential. The compound's unique combination of chemical reactivity and structural diversity positions it as a valuable tool in modern drug discovery and medicinal chemistry research. As the field continues to evolve, this intermediate will likely play an increasingly important role in developing innovative therapeutic solutions.